2-[4-iodo(methylsulfonyl)anilino]-N-[4-(morpholin-4-ylsulfonyl)phenyl]acetamide

• Molecular Formula: C19H22IN3O6S2
• Molecular Weight: 579.4 g/mol
• IUPAC Name: 2-(4-iodo-N-methylsulfonylanilino)-N-(4-morpholin-4-ylsulfonylphenyl)acetamide
• InChI: InChI=1S/C19H22IN3O6S2/c1-30(25,26)23(17-6-2-15(20)3-7-17)14-19(24)21-16-4-8-18(9-5-16)31(27,28)22-10-12-29-13-11-22/h2-9H,10-14H2,1H3,(H,21,24)
• InChI Key: JBKSGKAPEKXXJH-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)N(CC(=O)NC1=CC=C(C=C1)S(=O)(=O)N2CCOCC2)C3=CC=C(C=C3)I

Description

2-[4-iodo(methylsulfonyl)anilino]-N-[4-(morpholin-4-ylsulfonyl)phenyl]acetamide, also known as MI-773, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. MI-773 is a potent inhibitor of the p53-MDM2 interaction, which is a key pathway in the regulation of tumor suppressor protein p53.

Mechanism of Action

2-[4-iodo(methylsulfonyl)anilino]-N-[4-(morpholin-4-ylsulfonyl)phenyl]acetamide binds to the hydrophobic pocket of MDM2, which is responsible for binding to p53. This binding prevents the interaction between MDM2 and p53, leading to the stabilization and activation of p53. Activated p53 induces cell cycle arrest and apoptosis in cancer cells, leading to the inhibition of tumor growth.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects in cancer cells. This compound induces cell cycle arrest and apoptosis in cancer cells, leading to the inhibition of tumor growth. This compound has also been shown to increase the expression of p53 target genes, leading to the activation of the immune system and the inhibition of angiogenesis.

Advantages and Limitations for Lab Experiments

2-[4-iodo(methylsulfonyl)anilino]-N-[4-(morpholin-4-ylsulfonyl)phenyl]acetamide has several advantages for lab experiments. This compound is a potent inhibitor of the p53-MDM2 interaction, making it a useful tool for studying the p53 pathway in cancer cells. This compound has also been shown to be effective in a variety of cancer cell lines, making it a useful tool for studying the effects of p53 activation in different types of cancer. However, this compound has several limitations for lab experiments. This compound has low solubility in water, which can make it difficult to work with in aqueous solutions. This compound also has low stability in solution, which can lead to degradation over time.

Future Directions

There are several future directions for 2-[4-iodo(methylsulfonyl)anilino]-N-[4-(morpholin-4-ylsulfonyl)phenyl]acetamide research. One potential direction is the development of this compound analogs with improved solubility and stability. Another potential direction is the study of this compound in combination with other cancer treatments, such as chemotherapy and immunotherapy. Additionally, the use of this compound as a biomarker for cancer diagnosis and prognosis is an area of active research. Overall, this compound has significant potential for the development of new cancer treatments and the study of the p53 pathway in cancer cells.

Synthesis Methods

2-[4-iodo(methylsulfonyl)anilino]-N-[4-(morpholin-4-ylsulfonyl)phenyl]acetamide can be synthesized using a multi-step process. The first step involves the synthesis of 4-iodoaniline, which is then reacted with methylsulfonyl chloride to form 4-iodo(methylsulfonyl)aniline. The second step involves the synthesis of 4-(morpholin-4-ylsulfonyl)phenylacetic acid, which is then coupled with 4-iodo(methylsulfonyl)aniline to produce this compound. The overall yield of this compound synthesis is approximately 20%.

Scientific Research Applications

2-[4-iodo(methylsulfonyl)anilino]-N-[4-(morpholin-4-ylsulfonyl)phenyl]acetamide has been extensively studied for its potential therapeutic applications in cancer treatment. The p53-MDM2 interaction is a key pathway in the regulation of tumor suppressor protein p53, which plays a critical role in preventing the development and progression of cancer. This compound inhibits the p53-MDM2 interaction, leading to the stabilization and activation of p53, which induces cell cycle arrest and apoptosis in cancer cells. This compound has been shown to be effective in a variety of cancer cell lines, including breast, lung, colon, and prostate cancer.